[1-(4-Chlorophenyl)-2-methylpropyl](methyl)amine

• Molecular Formula: C11H16ClN
• Molecular Weight: 197.70 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-N,2-dimethylpropan-1-amine
• InChI: InChI=1S/C11H16ClN/c1-8(2)11(13-3)9-4-6-10(12)7-5-9/h4-8,11,13H,1-3H3
• InChI Key: KXXFQVGLKDXISC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CC=C(C=C1)Cl)NC

Description

1-(4-Chlorophenyl)-2-methylpropylamine is a secondary amine characterized by a 4-chlorophenyl group attached to a branched alkyl chain (2-methylpropyl) and a methylamine substituent. Its hydrochloride salt is cataloged as a building block in pharmaceutical synthesis (e.g., Ref: 3D-DXC58887), indicating its utility in developing bioactive molecules . The compound’s structure lacks the cyclobutane ring present in sibutramine derivatives, simplifying its scaffold compared to more complex analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Chlorophenyl)-2-methylpropylamine typically involves the reaction of 4-chlorobenzyl chloride with isobutylamine under basic conditions. The reaction is carried out in the presence of a suitable base such as sodium hydroxide or potassium carbonate, which facilitates the nucleophilic substitution reaction. The reaction mixture is usually heated to reflux to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods: In an industrial setting, the production of 1-(4-Chlorophenyl)-2-methylpropylamine may involve continuous flow reactors to optimize the reaction conditions and improve yield. The use of catalysts and advanced purification techniques, such as distillation and crystallization, ensures the production of high-purity compound suitable for various applications.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 1-(4-Chlorophenyl)-2-methylpropylamine can undergo oxidation reactions to form corresponding amides or nitriles. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: The compound can be reduced to form secondary or tertiary amines using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The chlorophenyl group can participate in electrophilic aromatic substitution reactions, allowing for the introduction of various substituents onto the aromatic ring. Common reagents include halogens, nitrating agents, and sulfonating agents.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Halogens (chlorine, bromine), nitrating agents (nitric acid), and sulfonating agents (sulfuric acid).

Major Products Formed:

Oxidation: Amides, nitriles.

Reduction: Secondary amines, tertiary amines.

Substitution: Halogenated derivatives, nitro compounds, sulfonated derivatives.

Scientific Research Applications

Chemistry: 1-(4-Chlorophenyl)-2-methylpropylamine is used as an intermediate in the synthesis of various organic compounds. Its reactivity makes it a valuable building block for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals.

Biology: In biological research, this compound is used to study the effects of amine derivatives on cellular processes. It serves as a model compound for investigating the interactions between amines and biological macromolecules.

Medicine: The compound has potential applications in medicinal chemistry, particularly in the development of new drugs. Its structural features make it a candidate for the design of molecules with therapeutic properties, such as anti-inflammatory or antimicrobial agents.

Industry: In the industrial sector, 1-(4-Chlorophenyl)-2-methylpropylamine is used in the production of polymers, resins, and other materials. Its chemical properties make it suitable for use in various manufacturing processes.

Mechanism of Action

The mechanism of action of 1-(4-Chlorophenyl)-2-methylpropylamine involves its interaction with specific molecular targets in biological systems. The compound can bind to receptors or enzymes, modulating their activity and leading to various physiological effects. The exact pathways and targets depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Table 1: Key Comparative Data

Compound Name	Molecular Formula	Molecular Weight	Structural Features	Pharmacological Notes	References
1-(4-Chlorophenyl)-2-methylpropylamine	C₁₁H₁₆ClN	197.70	4-Chlorophenyl, 2-methylpropyl backbone, methylamine	Building block for drug synthesis
Sibutramine Hydrochloride	C₁₇H₂₆ClN·HCl·H₂O	334.32	Cyclobutane ring, 4-chlorophenyl, dimethylamine	Serotonin-norepinephrine reuptake inhibitor
N-Desmethylsibutramine	C₁₆H₂₄ClN	265.83	Cyclobutane ring, 4-chlorophenyl, monomethylamine (sibutramine metabolite)	Reduced reuptake inhibition vs. sibutramine
(4-Chlorophenyl)methylamine	C₁₆H₁₈ClNS	291.84	4-Chlorophenyl, methylsulfanylphenyl, secondary amine	No direct pharmacological data available
1-(4-Chlorophenyl)-2,2,2-trifluoroethylamine hydrochloride	C₉H₁₀Cl₂F₃N	260.08	4-Chlorophenyl, trifluoroethyl, methylamine (fluorinated analog)	Potential CNS activity (inferred from fluorination)
2-(4-Chlorophenyl)propan-2-amine, HCl	C₉H₁₂ClN·HCl	202.11	4-Chlorophenyl, tert-amine (geminal dimethyl group)	Analogue of amphetamine derivatives

Structural Differentiation

• Core Scaffold :

  • The target compound lacks the cyclobutane ring seen in sibutramine and its metabolites (e.g., N-Desmethylsibutramine), resulting in a more flexible structure .
  • Compared to (4-Chlorophenyl)methylamine, the target compound replaces the sulfanylphenyl group with a simpler 2-methylpropyl chain, reducing steric hindrance .
• The tert-amine in 2-(4-Chlorophenyl)propan-2-amine, HCl introduces a rigid geminal dimethyl group, contrasting with the secondary amine in the target compound .